Cas no 91692-70-5 (2-Chloro-6-phenoxybenzonitrile)

2-Chloro-6-phenoxybenzonitrile structure
91692-70-5 structure
Product Name:2-Chloro-6-phenoxybenzonitrile
CAS No:91692-70-5
MF:C13H8ClNO
MW:229.661722183228
MDL:MFCD00051626
CID:91042
PubChem ID:2737779
Update Time:2025-07-29

2-Chloro-6-phenoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-6-phenoxybenzonitrile
    • 2-Chlor-6-phenoxybenzonitril
    • HMS549D06
    • XQEBKWUAXCHXRY-UHFFFAOYSA-N
    • AKOS009093438
    • FT-0611892
    • F70681
    • CDS1_000424
    • DivK1c_001464
    • Maybridge1_002712
    • MFCD00051626
    • 91692-70-5
    • DTXSID20372236
    • AS-62456
    • MDL: MFCD00051626
    • Inchi: 1S/C13H8ClNO/c14-12-7-4-8-13(11(12)9-15)16-10-5-2-1-3-6-10/h1-8H
    • InChI Key: XQEBKWUAXCHXRY-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1C#N)OC1C=CC=CC=1
    • BRN: 2728571

Computed Properties

  • Exact Mass: 229.02900
  • Monoisotopic Mass: 229.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.8

Experimental Properties

  • Color/Form: White to light brown crystalline powder
  • Density: 1.29
  • Melting Point: 61-63°C
  • Boiling Point: 351°Cat760mmHg
  • Flash Point: 166.1°C
  • Refractive Index: 1.622
  • PSA: 33.02000
  • LogP: 4.00398
  • Solubility: Insoluble in water

2-Chloro-6-phenoxybenzonitrile Security Information

  • Hazardous Material transportation number:UN 3276
  • Hazard Category Code: 22
  • Safety Instruction: S22-S36/37
  • Safety Term:6.1
  • Packing Group:III
  • Risk Phrases:R22
  • HazardClass:6.1
  • PackingGroup:III

2-Chloro-6-phenoxybenzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Chloro-6-phenoxybenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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